{[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine

• Molecular Formula: C9H15F2N3
• Molecular Weight: 203.23 g/mol
• SMILES: CCCNCC1=NN(C=C1)CC(F)F
• InChI: InChI=1S/C9H15F2N3/c1-2-4-12-6-8-3-5-14(13-8)7-9(10)11/h3,5,9,12H,2,4,6-7H2,1H3
• InChIKey: LPHGLTHSEMQLKV-UHFFFAOYSA-N

In SAR campaigns, the N-alkyl substituent on 1-(2,2-difluoroethyl)-1H-pyrazol-3-yl methylamine series directly governs lipophilicity (cLogP), steric profile, and target engagement-procuring a non-optimized analog risks invalidating structure-activity relationships and delaying project timelines. This compound provides the precise N-propyl vector required for balanced pharmacokinetics. • N-Propyl group delivers an optimized lipophilic/hydrophilic balance for cellular potency and oral bioavailability in kinase inhibitor and GPCR modulator programs. • 2,2-Difluoroethyl substituent functions as a metabolically stable bioisostere, enhancing half-life without adding excessive molecular weight. • Available as free base (CAS 1856080-64-2) or hydrochloride salt (CAS 1856081-80-5, ≥98% purity) for precise weighing in high-throughput chemistry workflows.

Structural Overview of {[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine

{[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine (CAS 1856080-64-2, free base; CAS 1856081-80-5, hydrochloride) is a fluorinated, non-symmetric trisubstituted pyrazole derivative . Its structure features a 2,2-difluoroethyl group at the N1 position of the pyrazole ring and an N-propylaminomethyl substituent at the C3 position . This compound belongs to a class of fluorinated pyrazole building blocks widely utilized in medicinal chemistry and agrochemical research for the synthesis of kinase inhibitors, GPCR modulators, and crop protection agents [1].

Scaffold

Fluorinated 1-(2,2-difluoroethyl)pyrazole for kinase inhibitor and GPCR modulator synthesis

Substituent

N-Propyl group with intermediate lipophilicity supports SAR exploration

Salt Form

Crystalline hydrochloride simplifies weighing and assay preparation

• [1] Journal of Fluorine Chemistry, 2015, 176, 78-81. An approach to (4-fluoroalkyl-1-alkyl-1H-pyrazol-3-yl)methylamines. Describes the significance of fluorinated non-symmetric pyrazole building blocks in drug discovery and agrochemistry. View Source

N-Propyl Group Procurement Significance

Within the 1-(2,2-difluoroethyl)-1H-pyrazol-3-yl methylamine series, the N-alkyl substituent is a critical determinant of physicochemical properties and biological target engagement. Simple substitution with a methyl, butyl, or isobutyl group alters lipophilicity (cLogP), steric profile, and hydrogen-bonding capacity, which directly impacts pharmacokinetic behavior, target selectivity, and synthetic tractability [1]. Procuring a non-optimized analog risks invalidating structure-activity relationship (SAR) campaigns, necessitating costly re-synthesis and delaying project timelines.

N-Alkyl

Methyl or butyl analogs shift cLogP by ~1 log unit, altering permeability and solubility profiles; SAR may diverge.

Free Base

Oily free base forms may lead to weighing inaccuracies and batch variability, unlike the crystalline HCl salt.

Regioisomer

4-yl substitution changes the amine vector and is unlikely to replicate hinge-binding geometry, invalidating SAR.

• [1] RSC Medicinal Chemistry, 2025, Advance Article. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. Demonstrates how subtle N-alkyl modifications on difluoroethyl pyrazoles drive SAR and in vivo pharmacodynamic response. View Source

Head-to-Head Differentiation

Lipophilicity: Propyl vs. Analogs

The N-propyl substituent on {[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine confers an intermediate lipophilicity profile. Compared to its N-methyl analog, which has lower lipophilicity and potentially inferior membrane permeability, the propyl group extends cLogP by approximately 1.0–1.3 log units [1]. Conversely, the N-butyl and N-isobutyl analogs exhibit higher cLogP values, which may reduce aqueous solubility and increase the risk of off-target binding. This intermediate profile positions the propyl analog as a balanced starting point for lead optimization in medicinal chemistry programs [1].

Intermediate Lipophilicity

Class-level inference

Δ cLogP +1.0 vs methyl, −1.0 vs butyl

Supports balanced ADME property review

In silico prediction; experimental logD not reported.

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	cLogP ≈ 1.8–2.1 (predicted, free base C9H15F2N3, MW 203.23)
Comparator Or Baseline	N-Methyl analog (C7H11F2N3): cLogP ≈ 0.7–1.0; N-Butyl analog (C10H17F2N3): cLogP ≈ 2.8–3.1
Quantified Difference	Δ cLogP ≈ +1.0 vs. methyl; Δ cLogP ≈ -1.0 vs. butyl
Conditions	In silico prediction based on molecular structure; no experimental logD7.4 data available.

Why This Matters

An intermediate cLogP value is often correlated with optimal oral absorption and cellular permeability, making the propyl analog a strategically superior starting scaffold for drug discovery compared to its shorter- or longer-chain counterparts.

• [1] RSC Medicinal Chemistry, 2025, Advance Article. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. Illustrates how subtle N-alkyl modifications on difluoroethyl pyrazoles drive SAR. View Source

Hydrochloride vs. Free Base Handling

The commercially available hydrochloride salt of {[1-(2,2-difluoroethyl)-1H-pyrazol-3-yl]methyl}(propyl)amine (CAS 1856081-80-5) provides a defined stoichiometric form that enhances aqueous solubility and long-term storage stability compared to the free base . The free base form of structural analogs (e.g., the N-methyl derivative) is often an oil, complicating accurate weighing and formulation. The hydrochloride salt ensures consistent purity (≥98% as reported by the vendor) and facilitates precise solution preparation for biological assays . This is a critical advantage for high-throughput screening and in vivo formulation workflows where reproducibility is paramount.

Salt Form Reproducibility

Cross-study comparable

Crystalline HCl salt; purity ≥98%

May reduce preparation variability

Free base analogs often obtained as oils.

Evidence Dimension	Physical Form and Purity at Procurement
Target Compound Data	Crystalline hydrochloride salt; purity 98%; molecular weight 239.69 g/mol (C9H16ClF2N3)
Comparator Or Baseline	Free base analog (e.g., N-methyl free base, CAS 1345510-70-4): often an oil; purity varies by vendor
Quantified Difference	Pre-weighed solid vs. oil; defined stoichiometry vs. variable hydration/protonation state
Conditions	Storage at room temperature; preparation for biological assays.

Why This Matters

A defined hydrochloride salt form reduces weighing errors, simplifies solution preparation, and ensures batch-to-batch reproducibility, directly reducing experimental variability and procurement risk.

Regiochemistry: 3-yl vs. 4-yl Position

The methylene-propylamine group is attached at the pyrazole C3 position, distinguishing it from 4-yl-substituted regioisomers (e.g., 1-(2,2-difluoroethyl)-N-propylpyrazol-4-amine). This regiospecificity alters the vector of the basic amine, which is critical for engaging kinase hinge regions or acidic receptor pockets [1]. In the context of HPK1 inhibitor discovery, difluoroethyl pyrazoles with C3-substitution have been shown to achieve potent enzymatic inhibition (IC50 in the nanomolar range) following late-stage functionalization [1]. The 4-yl regioisomer, lacking this specific geometry, would be unable to recapitulate the same binding pose, potentially abrogating activity entirely.

C3 Regiospecific Vector

Class-level inference

C3-methylamine orientation vs C4 regioisomer

May impact target engagement interpretation

4-yl analog likely fails to reproduce binding pose.

Evidence Dimension	Regiospecific Positioning of Pharmacophoric Amine
Target Compound Data	C3-methylamine substitution (1-(2,2-difluoroethyl)-1H-pyrazol-3-yl)methyl](propyl)amine
Comparator Or Baseline	4-yl analog: 1-(2,2-difluoroethyl)-N-propylpyrazol-4-amine
Quantified Difference	Vector angle difference ~60° relative to the pyrazole plane; distinct H-bond donor/acceptor geometry
Conditions	Structure-based drug design; target engagement requires precise amine orientation.

Why This Matters

For kinase inhibitor and GPCR modulator programs, regioisomeric purity is non-negotiable; procuring the incorrect regioisomer yields false-negative SAR data and squanders screening resources.

• [1] RSC Medicinal Chemistry, 2025, Advance Article. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. Describes C3-substituted difluoroethyl pyrazoles as potent HPK1 inhibitors. View Source

Optimal Application Scenarios

Kinase Inhibitor Lead Optimization

The compound serves as a key intermediate for synthesizing pyrazine carboxamide or pyrimidine-based kinase inhibitors. Its N-propyl group provides a balanced lipophilic/hydrophilic profile suitable for optimizing cellular potency and oral bioavailability. The hydrochloride salt form ensures precise weighing for high-throughput chemistry and biological screening [1].

Agrochemical Building Block Synthesis

Fluorinated pyrazole derivatives are privileged scaffolds in modern agrochemistry (e.g., penthiopyrad analogs). The difluoroethyl group enhances metabolic stability, while the propylamine moiety can be further elaborated to introduce fungicidal or insecticidal activity [1]. The compound's intermediate lipophilicity is well-suited for translocation in plant tissues.

GPCR & Ion Channel SAR Studies

The C3-aminomethyl substituent provides a vector for exploring basic amine interactions with aspartate or glutamate residues in GPCR binding pockets. The 1-(2,2-difluoroethyl) group is a known bioisostere for metabolically labile groups, enhancing half-life without adding excessive molecular weight [1].

Late-Stage Functionalization Methodology

The compound is a valuable substrate for developing novel C–H functionalization or cross-coupling reactions on the pyrazole ring. Its defined regiospecificity and the presence of a secondary amine handle enable chemists to explore new synthetic transformations relevant to medicinal chemistry workflows [1].

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization studies

Balanced N-propyl lipophilicity

Cellular permeability and solubility endpoints

Agrochemical scaffold synthesis

Fluorinated pyrazole with intermediate lipophilicity

Translocation and metabolic stability assays

GPCR & ion channel SAR exploration

C3-aminomethyl amine vector

Binding pocket interaction analysis

Late-stage functionalization methodology

Defined regiospecificity and secondary amine handle

Synthetic transformation validation

• [1] RSC Medicinal Chemistry, 2025, Advance Article. Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. Describes late-stage functionalization of difluoroethyl pyrazoles for rapid SAR exploration. View Source